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Abstract

Metaldehyde, a cyclic tetramer of acetaldehyde, is a widely used molluscicide. Its toxicity in
non-target species, including mammals, is a significant concern. Upon ingestion, metaldehyde
undergoes acid-catalyzed hydrolysis in the stomach, releasing its monomeric form,
acetaldehyde. Acetaldehyde is a highly reactive and toxic compound that is considered the
primary metabolite responsible for the clinical signs of metaldehyde poisoning. This technical
guide provides a comprehensive overview of the metabolic conversion of metaldehyde to
acetaldehyde, its subsequent metabolic fate, and its toxicological implications. This document
summarizes key quantitative data, details relevant experimental protocols, and provides visual
representations of the associated metabolic and signaling pathways to support further research
and development in this area.

Introduction

Metaldehyde is a pesticide used globally to control slugs and snails in agriculture and
horticulture.[1] While effective, its use poses a risk of accidental or intentional poisoning in
domestic animals and humans.[2] The toxicity of metaldehyde is largely attributed to its
primary metabolite, acetaldehyde.[3][4] Understanding the conversion of metaldehyde to
acetaldehyde and the subsequent toxicological effects is crucial for developing effective
diagnostic and therapeutic strategies.
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Metabolic Pathway of Metaldehyde

The primary metabolic pathway of metaldehyde begins with its hydrolysis to acetaldehyde in
the acidic environment of the stomach.[5] This is a non-enzymatic process. Acetaldehyde is
then absorbed into the bloodstream and distributed throughout the body, including the central
nervous system, where it exerts its primary toxic effects. Subsequently, acetaldehyde is
metabolized, primarily in the liver, by the enzyme aldehyde dehydrogenase (ALDH) to acetic
acid. Acetic acid then enters the Krebs cycle and is ultimately broken down into carbon dioxide
and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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